Cas no 1804701-64-1 (3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde
• CAS No: 1804701-64-1
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4881790
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H4F3NO2/c8-6(9)4-5(13)3(2-12)1-11-7(4)10/h1-2,6H,(H,11,13)
• InChI Key： INZOSOMOQMQZHU-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C(C=O)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde (CAS No. 1804701-64-1) and Its Emerging Applications in Chemical Biology and Medicine

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1804701-64-1, is a structurally unique heterocyclic aldehyde that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse pharmacological properties. The presence of multiple fluorine atoms and a reactive aldehyde group in its molecular framework endows it with distinct chemical reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The aldehyde functional group at the 5-position of the pyridine ring serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of derivatives through condensation, oxidation, or reduction reactions. This reactivity is particularly useful in drug discovery pipelines, where rapid and efficient derivatization is often required to optimize pharmacokinetic and pharmacodynamic profiles. The difluoromethyl substituent, located at the 3-position, is a key feature that enhances the metabolic stability of molecules while simultaneously improving their binding affinity to biological targets. This modification is increasingly employed in medicinal chemistry to mitigate off-target effects and prolong drug residence time.

2-fluoro-4-hydroxypyridine core structure contributes to the compound's ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. The hydroxyl group at the 4-position further expands its functional potential, allowing for further derivatization into esters, ethers, or other bioisosteric analogs. Such modifications are critical for fine-tuning solubility, bioavailability, and target specificity. Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry, demonstrating their role in enhancing drug efficacy and reducing toxicity.

In recent years, 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, its structural motif has been leveraged in the development of kinase inhibitors, where fluorinated pyridines are known to improve binding affinity to ATP-binding pockets. Additionally, this compound has shown promise in antiviral research, particularly in the design of inhibitors that disrupt viral replication by targeting essential enzymes or host factors. The unique combination of fluorine atoms and an aldehyde group makes it an attractive candidate for generating molecules with enhanced selectivity and potency.

The chemical biology applications of this compound are equally compelling. Researchers have utilized its reactive aldehyde functionality to probe protein-protein interactions or to develop probes for imaging studies. The difluoromethyl group serves as a stable label that can be detected using advanced spectroscopic techniques, facilitating structural elucidation and mechanistic studies. Furthermore, the hydroxyl group provides an opportunity to incorporate photolabile or bioorthogonal tags, enabling temporal control over biochemical processes or targeted labeling in living cells.

Advances in computational chemistry have also played a pivotal role in understanding the potential of CAS No. 1804701-64-1. Molecular docking simulations have revealed its high binding affinity to several protein targets, including those implicated in cancer progression and inflammatory diseases. These virtual screening approaches have guided experimental efforts toward optimizing lead compounds derived from this scaffold. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, helping to rationalize its reactivity and interaction with biological systems.

The pharmaceutical industry has taken note of these findings, with several companies incorporating derivatives of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-5-carboxaldehyde into their pipeline programs. Early-phase clinical trials have demonstrated encouraging results for certain analogs targeting neurological disorders and metabolic diseases. The compound's ability to modulate key signaling pathways while maintaining favorable pharmacokinetic profiles positions it as a promising candidate for future drug development initiatives.

The synthetic methodologies for preparing this compound have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce manufacturing costs but also allow for greater flexibility in generating structural diversity during lead optimization campaigns.

The environmental impact of fluorinated compounds remains an important consideration in their development and application. However, efforts are underway to minimize waste generation and improve atom economy during synthetic routes involving CAS No 1804701-64-1. Green chemistry principles are being integrated into synthetic strategies to ensure sustainability while maintaining high yields and purity standards.

Looking ahead, the future prospects for this compound are bright. Continued exploration into its derivatives will likely uncover new therapeutic applications across multiple disease areas. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into clinical reality.